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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 2-Methyl-2-phenylpentanal is limited. This guide
summarizes the existing data; however, it does not include detailed experimental protocols,
extensive biological activity data, or established signaling pathways, as these do not appear to
be published in readily accessible scientific literature. Much of the available data pertains to
structurally related but distinct chemical compounds.

Chemical Identity and Identifiers

2-Methyl-2-phenylpentanal is an organic compound classified as an aldehyde. Its core
structure consists of a pentanal backbone with a methyl and a phenyl group substituted at the
second carbon position.

Below is a table summarizing the key identifiers for 2-Methyl-2-phenylpentanal.[1]
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Identifier Value
CAS Number 858786-09-1
IUPAC Name 2-methyl-2-phenylpentanal

Molecular Formula

C12H160

InChl

InChl=1S/C12H160/c1-3-9-12(2,10-13)11-7-5-
4-6-8-11/h4-8,10H,3,9H2,1-2H3

InChlKey

FVRVKMWEXUCONO-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)(C=0)C1=CC=CC=C1

Physicochemical Properties

The following table outlines the computed physicochemical properties of 2-Methyl-2-

phenylpentanal, as detailed in the PubChem database.[1] It is important to note that these are

computationally derived and not experimentally verified values.

Property Value
Molecular Weight 176.25 g/mol
XLogP3 3.1
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 3

Exact Mass

176.120115130 Da

Monoisotopic Mass

176.120115130 Da

Topological Polar Surface Area 17.1 A2

Heavy Atom Count 13

Complexity 159
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Synthesis and Experimental Data

A comprehensive, experimentally validated synthesis protocol for 2-Methyl-2-phenylpentanal
is not readily available in the surveyed literature. However, general synthetic strategies for
related a,a-disubstituted aldehydes can be inferred. The synthesis of a structurally similar
compound, 2-methyl-2-phenylpropanal, involves the oxidation of the corresponding alcohol, 2-
methyl-2-phenyl-propan-1-ol. A potential synthetic route for 2-Methyl-2-phenylpentanal could
therefore be the oxidation of 2-methyl-2-phenylpentan-1-ol.

Due to the lack of published studies on 2-Methyl-2-phenylpentanal, there is no available
experimental data regarding its spectroscopic properties (NMR, IR, Mass Spectrometry),
biological activity, or its effects on signaling pathways. Research on related compounds, such
as 2-methyl-2-pentenal, indicates that aldehydes of this class can be synthesized through aldol
condensation reactions.[2][3] For example, 2-methyl-2-pentenal can be prepared by the self-
condensation of propionaldehyde.[3]

Logical Relationship for a Potential Synthesis Route

While a specific experimental workflow for the synthesis of 2-Methyl-2-phenylpentanal is not
documented, a logical workflow can be proposed based on standard organic chemistry
principles. This would likely involve the creation of the precursor alcohol followed by its
oxidation.
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Potential Synthesis Workflow for 2-Methyl-2-phenylpentanal

Precursor Synthesis

Propylmagnesium bromide 2-Phenylpropanal

Grignard Reaction

Oxidation

2-Methyl-2-phenylpentan-1-ol e.g., PCC, Swern Oxidation

Oxidation l

2-Methyl-2-phenylpentanal

Click to download full resolution via product page

Caption: A potential two-step synthesis pathway for 2-Methyl-2-phenylpentanal.

Applications and Biological Significance

There is no specific information available in the public domain regarding the applications or
biological significance of 2-Methyl-2-phenylpentanal in research, drug development, or other
industries. Patents related to this chemical structure exist, but specific details of its use are not
provided in the available search results.[1] The applications of structurally similar aldehydes,
such as cyclic acetals of 2-methyl-2-pentenal, are found in the food and fragrance industry as
flavoring and aroma agents.[4]

Conclusion
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2-Methyl-2-phenylpentanal is a defined chemical entity with a registered CAS number and
computed physicochemical properties. However, there is a notable absence of in-depth
experimental research on this compound in publicly accessible literature. Key information for
researchers and drug development professionals, such as detailed synthesis protocols,
experimental spectral data, biological activity, and its role in cellular signaling, is currently
unavailable. The provided information on related compounds may offer some preliminary
insights, but direct experimental investigation would be required to characterize 2-Methyl-2-
phenylpentanal thoroughly. Professionals interested in this compound would need to
undertake foundational research to establish its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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